Cas no 97984-62-8 (benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate)

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate structure
97984-62-8 structure
Product Name:benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
CAS No:97984-62-8
MF:C16H17NO3
MW:271.311084508896
CID:4371526
Update Time:2025-09-23

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • D-Tyrosine, phenylmethyl ester
    • (R)-benzyl 2-amino-3-(4-hydroxyphenyl)propanoate
    • benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
    • Inchi: 1S/C16H17NO3/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13/h1-9,15,18H,10-11,17H2/t15-/m1/s1
    • InChI Key: BVCTWRNVKLXEQC-OAHLLOKOSA-N
    • SMILES: C(OCC1=CC=CC=C1)(=O)[C@@H](CC1=CC=C(O)C=C1)N

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
BBV-474510-1.0g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
1.0g
$657.0 2022-11-29
Enamine
BBV-474510-2.5g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
2.5g
$1360.0 2023-10-28
Enamine
BBV-474510-5.0g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
5.0g
$1723.0 2022-11-29
Enamine
BBV-474510-10.0g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
10.0g
$2166.0 2022-11-29
Enamine
BBV-474510-1g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
1g
$657.0 2023-10-28
Enamine
BBV-474510-5g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
5g
$1723.0 2023-10-28
Enamine
BBV-474510-10g
benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate
97984-62-8 95%
10g
$2166.0 2023-10-28

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Benzene ;  15 h, reflux
Reference
Characterization of spatially addressable libraries: stereoisomer analysis of tetrahydro-β-carbolines as an example
Cheng, Cesar C.; Chu, Yen-Ho, Journal of Combinatorial Chemistry, 1999, 1(6), 461-466

Production Method 2

Reaction Conditions
Reference
Synthesis of analogs of K-582A, an antibiotic heptapeptide
Mihara, Hisakazu; Aoyagi, Haruhiko; Yonezawa, Hiroo; Kuromizu, Kenji; Izumiya, Nobuo, International Journal of Peptide & Protein Research, 1985, 25(6), 640-7

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate Raw materials

benzyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate Preparation Products

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